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Compound of Interest

Compound Name: Hodgkinsine

Cat. No.: B231384 Get Quote

Audience: Researchers, scientists, and drug development professionals.

This document provides essential safety and logistical information for the proper disposal of

Hodgkinsine, a complex alkaloid under investigation for its analgesic properties.[1] Adherence

to these procedures is critical for maintaining a safe laboratory environment and ensuring

regulatory compliance.

Safety and Hazard Information
According to its Safety Data Sheet (SDS), Hodgkinsine is not classified as a hazardous

substance under the Globally Harmonized System (GHS).[2] It has not been assigned specific

hazard pictograms, signal words, or hazard statements.[2]

However, given its potent biological activity as a dual mu-opioid receptor agonist and NMDA

receptor antagonist, it should be handled with care to avoid accidental exposure.[3][4] Direct

contact with skin or eyes, inhalation, and ingestion should be avoided by using appropriate

personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.

Hodgkinsine Properties
The following table summarizes key quantitative data for Hodgkinsine.
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Property Value Source

Molecular Formula C₃₃H₃₈N₆ [1][3][5]

Molar Mass 518.709 g·mol⁻¹ [3][5]

IUPAC Name

(3aR,8bR)-5,8b-

bis[(3aR,8bR)-3-methyl-

1,2,3a,4-tetrahydropyrrolo[2,3-

b]indol-8b-yl]-3-methyl-

1,2,3a,4-tetrahydropyrrolo[2,3-

b]indole

[1][3]

CAS Number 18210-71-4 [2][3]

Step-by-Step Disposal Procedures
Even though Hodgkinsine is not classified as hazardous, its pharmacological activity

necessitates that it be disposed of as a chemical waste product through an approved waste

management channel.[2][6] Do not dispose of Hodgkinsine in standard trash or down the

drain.

Operational Plan for Disposal:

Segregation and Collection:

Collect waste Hodgkinsine, including pure compound and any solutions, in a dedicated,

clearly labeled, and sealed waste container.

The container should be compatible with the solvent used (if any) and marked as

"Chemical Waste for Incineration."

Contaminated materials such as gloves, weighing paper, and pipette tips should be

collected in a separate, sealed bag or container, also labeled for chemical waste disposal.

Storage:

Store the sealed waste container in a designated, secure area for chemical waste, away

from incompatible materials.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.smolecule.com/products/s571386
https://en.wikipedia.org/wiki/Hodgkinsine
https://pubchem.ncbi.nlm.nih.gov/compound/Hodgkinsine
https://en.wikipedia.org/wiki/Hodgkinsine
https://pubchem.ncbi.nlm.nih.gov/compound/Hodgkinsine
https://www.smolecule.com/products/s571386
https://en.wikipedia.org/wiki/Hodgkinsine
https://cdn.caymanchem.com/cdn/msds/31413m.pdf
https://en.wikipedia.org/wiki/Hodgkinsine
https://www.benchchem.com/product/b231384?utm_src=pdf-body
https://cdn.caymanchem.com/cdn/msds/31413m.pdf
https://www.health.qld.gov.au/__data/assets/pdf_file/0022/1113097/fs-disposal-destruction-medicine-waste.pdf
https://www.benchchem.com/product/b231384?utm_src=pdf-body
https://www.benchchem.com/product/b231384?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b231384?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Ensure the storage area is well-ventilated.

Professional Disposal:

Arrange for pickup and disposal through your institution's Environmental Health and Safety

(EHS) office or a licensed chemical waste management company.[7]

These specialized companies ensure disposal via high-temperature incineration, which is

the required method for pharmaceutical waste to prevent environmental contamination.[6]

Decontamination of Labware:

Thoroughly rinse any glassware or equipment that has come into contact with

Hodgkinsine with an appropriate solvent (e.g., ethanol or acetone), collecting the rinsate

in the designated chemical waste container.

After the initial solvent rinse, wash the labware with soap and water.

Key Experimental Protocol: Hot-Plate Test for
Analgesic Activity
The hot-plate test is a standard method used to evaluate the analgesic efficacy of compounds

like Hodgkinsine in animal models.[8][9]

Methodology:

Animal Acclimation: Mice are acclimated to the laboratory environment for a set period

before the experiment. They are also habituated to the testing apparatus to minimize stress-

induced responses.

Apparatus: The hot-plate apparatus consists of a heated surface maintained at a constant

temperature (e.g., 55 ± 0.5 °C).

Baseline Measurement: Each mouse is individually placed on the hot plate, and the time until

it exhibits a nociceptive response (e.g., licking a hind paw or jumping) is recorded. This is the

baseline latency. A cut-off time (e.g., 30-45 seconds) is established to prevent tissue

damage.
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Compound Administration: Hodgkinsine, a control (e.g., saline), or a reference analgesic

(e.g., morphine) is administered to the mice, typically via intraperitoneal injection.[8][9]

Post-Treatment Measurement: At predetermined time intervals after administration (e.g., 30,

60, 90 minutes), the mice are again placed on the hot plate, and their response latency is

recorded.

Data Analysis: The analgesic effect is often expressed as the Maximum Possible Effect (%

MPE), calculated using the formula: % MPE = [(Post-drug latency - Baseline latency) / (Cut-

off time - Baseline latency)] x 100. An increase in latency time compared to the control group

indicates an analgesic effect.[9]

Visualization of Hodgkinsine's Mechanism of Action
The following diagram illustrates the dual signaling pathway through which Hodgkinsine is

understood to exert its analgesic effects.[3][8]
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Caption: Dual mechanism of Hodgkinsine leading to analgesia.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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